Cas no 74639-14-8 (Liquiritin apioside)

Liquiritin apioside is a flavone derived from licorice, which has antitussive effect

Liquiritin apioside structure

Product Name:Liquiritin apioside

CAS No:74639-14-8

Molecular Formula:C₂₆H₃₀O₁₃

Molecular Weight:550.5086

MDL:MFCD09260034

CID:1124011

PubChem ID:45360052

Liquiritin apioside Properties

Names and Identifiers

- Liquiritin apioside
- (2S)-2-[4-[(2S,3R,4S,5S,6R)-3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-7-hydroxy-2,3-dihydrochromen-4-one
- [ "" ]
- 8T57TH2CCD
- Liquiritigenin 4'-o-apiosyl-O-glucoside
- Liquiritigenin-4'-o-apiosyl(1->2)glucoside
- 4H-1-Benzopyran-4-one, 2-(4-((2-o-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy)phenyl)-2,3-dihydro-7-hydroxy-, (2S)-
- (2S)-2-[4-[(2S,3R,4S,5S,6R)-3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-7-hydroxy-2,3-dihyd
- Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside
- SCHEMBL14002238
- 2-[4-[3-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-7-hydroxy-2,3-dihydrochromen-4-one
- FT-0698924
- 4',7-Dihydroxyflavanone 4'-apiosylglucoside
- Liquiritigenin 4'-apiosylglucoside
- +Expand
- MDL： MFCD09260034
- InChIKey： FTVKHUHJWDMWIR-DWMQJYMWSA-N
- Inchi： 1S/C26H30O13/c27-9-19-20(31)21(32)22(39-25-23(33)26(34,10-28)11-35-25)24(38-19)36-14-4-1-12(2-5-14)17-8-16(30)15-6-3-13(29)7-18(15)37-17/h1-7,17,19-25,27-29,31-34H,8-11H2/t17-,19+,20+,21-,22+,23-,24+,25-,26+/m0/s1
- SMILES： O([C@@]1([H])[C@@]([H])([C@@](C([H])([H])O[H])(C([H])([H])O1)O[H])O[H])[C@@]1([H])[C@]([H])(OC2C([H])=C([H])C(=C([H])C=2[H])[C@]2([H])C([H])([H])C(C3C([H])=C([H])C(=C([H])C=3O2)O[H])=O)O[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]1([H])O[H])O[H]

Computed Properties

Exact Mass: 550.168641g/mol
Surface Charge: 0
XLogP3: -0.8
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 7
Monoisotopic Mass: 550.168641g/mol
Monoisotopic Mass: 550.168641g/mol
Topological Polar Surface Area: 205Å²
Heavy Atom Count: 39
Complexity: 837
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 550.5

Experimental Properties

Boiling Point: 904.5±65.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.3 mmHg at 25°C
Flash Point: 304.4±27.8 °C
Solubility: Almost insoluble (0.072 g/l) (25 º C),
Color/Form: Powder
Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),

Liquiritin apioside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FFNX-5mg	Liquiritin apioside	74639-14-8	99%	5mg	$97.00	2024-04-21
A2B Chem LLC	AH19341-20mg	Liquiritin apioside	74639-14-8	99.08%	20mg	$205.00
Aaron	AR00FFW9-1mg	Liquiritin apioside	74639-14-8	95%	1mg	$69.00
ChemFaces	CFN90707-20mg	Liquiritin apioside	74639-14-8	>=98%	20mg	$90	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP0875-100mg	Liquiritin apioside	74639-14-8	98%	100mg	$360	2023-09-20
eNovation Chemicals LLC	D660320-5mg	Liquiritin Apioside	74639-14-8	98% (HPLC)	5mg	$510	2022-09-04
MedChemExpress	HY-N1471-5mg	Liquiritin apioside	74639-14-8	99.60%	5mg	￥550	2024-07-21
PhytoLab	84233-50mg	Liquiritin apioside	74639-14-8	≥ 85.0 %	50mg	€1044
S e l l e c k ZHONG GUO	S0964-1mg	Liquiritin apioside	74639-14-8		1mg	￥1957.41	2022-04-26
TRC	L468835-1mg	Liquiritin Apioside	74639-14-8		1mg	$81.00	2023-05-18

Liquiritin apioside Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

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Liquiritin apioside Related Literature

1. Characterization of phenolic compounds and antioxidant properties of Glycyrrhiza glabra L. rhizomes and roots

Natália Martins,Lillian Barros,Montserrat Due?as,Celestino Santos-Buelga,Isabel C. F. R. Ferreira RSC Adv. 2015 5 26991
2. A comprehensive strategy to monitor quality consistency of Weibizhi tablets based on integrated MIR and UV spectroscopic fingerprints, a systematically quantified fingerprint method, antioxidant activities and UPLC-Q-TOF-MS chemical profiling

Yingchun Liu,Guoxiang Sun,Jiayao Luan,Junhong Ling,Jing Zhang,Fangliang Yang RSC Adv. 2016 6 366
3. Ionic liquids-ultrasound based efficient extraction of flavonoid glycosides and triterpenoid saponins from licorice

Shuai Ji,Yujie Wang,Zhenyu Su,Dandan He,Yan Du,Mengzhe Guo,Dongzhi Yang,Daoquan Tang RSC Adv. 2018 8 13989
4. Proposing high-affinity inhibitors from Glycyrrhiza glabra L. against SARS-CoV-2 infection: virtual screening and computational analysis

Mina Maddah,Roodabeh Bahramsoltani,Nafiseh Hoseini Yekta,Roja Rahimi,Rasoul Aliabadi,Mahdi Pourfath New J. Chem. 2021 45 15977
5. Proposing high-affinity inhibitors from Glycyrrhiza glabra L. against SARS-CoV-2 infection: virtual screening and computational analysis

Mina Maddah,Roodabeh Bahramsoltani,Nafiseh Hoseini Yekta,Roja Rahimi,Rasoul Aliabadi,Mahdi Pourfath New J. Chem. 2021 45 15977
6. Simultaneous targeted analysis of five active compounds in licorice by ultra-fast liquid chromatography coupled to hybrid linear-ion trap tandem mass spectrometry

Weijun Kong,Jing Wen,Yinhui Yang,Feng Qiu,Ping Sheng,Meihua Yang Analyst 2014 139 1883
7. Simultaneous determination of 41 components in Gualou Guizhi granules by UPLC coupled with triple quadrupole mass spectrometry

Yu Lin,Wei Xu,Wen Xu,Mingqing Huang,Yuqin Zhang,Huang Li,Kedan Chu,Lidian Chen Anal. Methods 2015 7 8285
8. Contamination effect of Aspergillus carbonarius on the inherent quality of Glycyrrhiza uralensis

Shujun Zhou,Jiliang Cao,Weijun Kong,Meihua Yang,Antonio F. Logrieco,Shihai Yang,Li Wan Anal. Methods 2013 5 5528
9. Magnetic solid-phase extraction coupled with HPLC-Q-TOF-MS for rapid analysis of tyrosinase binders from San-Bai decoction by Box–Behnken statistical design

Yi Tao,Dandan Su,Yingshan Du,Weidong Li,Baochang Cai,Liuqing Di,Liyun Shi,Lihong Hu RSC Adv. 2016 6 109730
10. Detection of chemical constituents in Gegenqinlian decoction by ultra-high performance liquid chromatography coupled with Fourier transform ion cyclotron resonance mass spectrometry

Ting Liu,Yue Cui,Xiumin Tian,Songhe Li,Fei Han,Bin Ji,Yunli Zhao,Zhiguo Yu Anal. Methods 2017 9 5890

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Amadis Chemical Company Limited

(CAS:74639-14-8)Liquiritin apioside

Purity:99%

Quantity:10mg

Price($):226.0